AM-2394

• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C22H25N5O4/c1-14-7-16(11-24-9-14)31-18-8-19(27-21(28)23-4)25-12-17(18)15-5-6-20(26-10-15)30-13-22(2,3)29/h5-12,29H,13H2,1-4H3,(H2,23,25,27,28)
• InChIKey: QUISANLDBDCMPD-UHFFFAOYSA-N

AM-2394: A Structurally Distinct Glucokinase Activator

AM-2394 (CAS 1442684-77-6) is a synthetic, orally bioavailable, allosteric glucokinase activator (GKA) belonging to the triaryl urea chemotype [1]. It was discovered through a structure–activity relationship campaign by Amgen and is characterized as a 'structurally distinct' GKA that increases glucokinase (GK) affinity for glucose by approximately 10-fold while exhibiting well-defined pharmacokinetic properties across four preclinical species [2].

Structurally distinct triaryl urea GKA chemotype for allosteric activation studies

Reported glucose affinity modulation supports enzyme kinetics research

Oral bioavailability and cross-species PK data enable in vivo pharmacology tool use

Reference compound for medicinal chemistry solubility benchmarking

• [1] Dransfield, P. J., et al. (2016). Novel Series of Potent Glucokinase Activators Leading to the Discovery of AM-2394. ACS Medicinal Chemistry Letters, 7(7), 714–718. DOI: 10.1021/acsmedchemlett.6b00140. View Source
• [2] Table 5. Pharmacokinetic Properties of 27 (AM-2394). PMC Supplemental Data, ACS Med. Chem. Lett. 2016. View Source

AM-2394 Differentiation from In-Class GKAs

Although multiple glucokinase activators share a common molecular target, their translational utility diverges sharply due to differences in solubility, kinetic parameters (S0.5, Vmax), and species-specific clearance. AM-2394's moderate solubility and defined 10-fold glucose affinity shift have been explicitly used as a benchmark for designing next-generation analogues with improved physicochemical properties [1]. In head-to-head comparisons, newer 5-alkyl-2-urea-substituted pyridines achieved approximately 10-fold higher PBS solubility while preserving the kinetic profile of AM-2394, demonstrating that AM-2394 serves as a critical reference compound for validating solubility-enhancing structural modifications [2].

Solubility profile mismatch

In-class GKAs vary significantly in aqueous solubility; AM-2394 has lower solubility than optimized 5-alkyl-2-urea analogues, limiting direct substitution in solubility-sensitive assays.

Kinetic parameter divergence

S0.5 and Vmax differ among GKAs; enzyme activation kinetics observed with AM-2394 may not replicate with alternative activators.

Species-specific PK may not transfer

Cross-species PK benchmarks are compound-specific; substituting another GKA invalidates AM-2394\'s four-species reference dataset.

• [1] Kohn, T. J., et al. (2016). 5-Alkyl-2-urea-Substituted Pyridines: Identification of Efficacious Glucokinase Activators with Improved Properties. ACS Medicinal Chemistry Letters, 7(7), 719–723. DOI: 10.1021/acsmedchemlett.6b00145. View Source
• [2] Kohn, T. J., et al. (2016). 5-Alkyl-2-urea-Substituted Pyridines: Identification of Efficacious Glucokinase Activators with Improved Properties. ACS Med. Chem. Lett. — Results describing ~10-fold solubility improvement over AM-2394. View Source

AM-2394 Direct Comparator Evidence

Solubility Comparison with 5-Alkyl-2-Urea GKAs

In a direct SAR follow-up study, AM-2394 exhibited 'poor to moderate solubility' that was considered detrimental to oral drug development. By contrast, two 5-alkyl-2-urea-substituted pyridine analogues (compounds 2–4) demonstrated an approximately 10-fold increase in PBS solubility at pH 7.4 relative to AM-2394 [1].

Solubility Benchmark

Direct head-to-head comparison

AM-2394: poor–moderate solubility (PBS pH 7.4)
5-alkyl-2-urea analogues: ~10-fold higher solubility

Supports solubility optimization studies using AM-2394 as low-solubility reference

Standard solubility assay; quantitative fold-improvement over baseline

Evidence Dimension	Aqueous solubility in PBS buffer (pH 7.4)
Target Compound Data	Poor-to-moderate solubility (qualitative benchmark; specific µM value not reported in the primary text)
Comparator Or Baseline	Compounds 2–4 (5-alkyl-2-urea-substituted pyridines): approximately 10-fold higher solubility than AM-2394
Quantified Difference	~10-fold solubility improvement for the comparator series over AM-2394
Conditions	PBS buffer, pH 7.4; measured via standard solubility assay as described in the SAR study

Why This Matters

Procurement of AM-2394 as a reference standard is essential for laboratories developing solubility-optimized GKAs, as it provides a validated low-solubility benchmark against which structural modifications can be quantitatively assessed.

• [1] Kohn, T. J., et al. (2016). 5-Alkyl-2-urea-Substituted Pyridines: Identification of Efficacious Glucokinase Activators with Improved Properties. ACS Med. Chem. Lett. — Abstract and Results sections describing solubility comparison. View Source

Glucose-Dependent Potency vs. MK-0941

AM-2394 activates recombinant human glucokinase with an EC50 of 60 nM in the presence of 5 mM glucose. The benchmark GKA MK-0941, by comparison, requires a higher glucose concentration (10 mM) to achieve a comparable potency (EC50 = 65 nM), while its potency drops markedly to 240 nM at 2.5 mM glucose [1][2].

Glucose-Dependent Potency

Cross-study comparable

AM-2394 EC50: 60 nM (5 mM glucose)
MK-0941 EC50: 240 nM (2.5 mM), 65 nM (10 mM)

Glucose-normalized potency context favors AM-2394 at intermediate glucose

Recombinant human GK; glucose concentration critically affects comparison

Evidence Dimension	Glucokinase activation potency (EC50) at specified glucose concentration
Target Compound Data	EC50 = 60 nM at 5 mM glucose (recombinant human GK)
Comparator Or Baseline	MK-0941: EC50 = 240 nM at 2.5 mM glucose; EC50 = 65 nM at 10 mM glucose
Quantified Difference	AM-2394 achieves 60 nM at 5 mM glucose, whereas MK-0941 achieves only 240 nM at 2.5 mM glucose and requires 10 mM glucose to reach 65 nM. The glucose-normalized potency profile favors AM-2394 at intermediate glucose levels.
Conditions	Recombinant human glucokinase enzyme assay; AM-2394 measured at 5 mM glucose; MK-0941 measured at 2.5 and 10 mM glucose

Why This Matters

Researchers studying glucose-dependent GK activation should consider AM-2394 when consistent potency at physiological glucose concentrations (~5 mM) is required, as MK-0941 shows significant potency drift across glucose levels.

• [1] Dransfield, P. J., et al. (2016). Novel Series of Potent Glucokinase Activators Leading to the Discovery of AM-2394. ACS Med. Chem. Lett., 7(7), 714–718. View Source
• [2] Eiki, J., et al. (2011). Pharmacokinetic and Pharmacodynamic Properties of the Glucokinase Activator MK-0941 in Rodent Models of Type 2 Diabetes and Healthy Dogs. Molecular Pharmacology, 80(6), 1156–1165. View Source

Cross-Species Pharmacokinetic Reference Data

AM-2394's pharmacokinetic profile has been rigorously characterized in mouse, rat, cynomolgus monkey, and dog. Oral bioavailability (F) ranges from 25% (mouse) to 99% (dog), with species-dependent clearance (Cl: 0.25–1.64 L/h/kg) and half-life (iv t1/2: 1.4–6.7 h) [1]. This cross-species dataset is unusually comprehensive for a GKA research tool compound.

Cross-Species PK Data

Supporting evidence

F% 25–99; Cl 0.25–1.64 L/h/kg; t1/2 1.4–6.7 h (mouse, rat, cyno, dog)

Comprehensive four-species PK reference dataset

n=3/species; iv/po dosing as per SAR study

Evidence Dimension	Oral bioavailability (F%), clearance (Cl), volume of distribution (Vdss), and half-life (t1/2) across preclinical species
Target Compound Data	Mouse: F=25%, Cl=0.37 L/h/kg, t1/2=2.0 h; Rat: F=60%, Cl=1.64 L/h/kg, t1/2=1.4 h; Cyno: F=70%, Cl=0.60 L/h/kg, t1/2=6.7 h; Dog: F=99%, Cl=0.25 L/h/kg, t1/2=6.5 h
Comparator Or Baseline	No single GKA comparator has published equivalent four-species PK data; most GKA tool compounds (e.g., AZD-1656, GKA50, LY2608204) have PK data limited to 1–2 species
Quantified Difference	AM-2394 provides a unique four-species PK reference panel; other GKAs lack comparable breadth of published PK characterization
Conditions	Administered at 1 mg/kg iv and 5 mg/kg PO in mice; 0.5 mg/kg iv and 2 mg/kg PO in rats, cynomolgus monkeys, and dogs; n=3 per species

Why This Matters

For DMPK scientists and pharmacology laboratories conducting cross-species translational studies, AM-2394 offers a uniquely comprehensive PK reference dataset, reducing the need to independently profile multiple GKA tool compounds for species selection.

• [1] Table 5. Pharmacokinetic Properties of 27 (AM-2394). PMC Supplemental Data, ACS Med. Chem. Lett. 2016. View Source

In Vivo Glucose-Lowering in ob/ob Mouse Model

In an oral glucose tolerance test (OGTT) using the ob/ob mouse model of type 2 diabetes, AM-2394 produced a robust, dose-dependent reduction in plasma glucose excursion at doses of 1–30 mg/kg, with maximal efficacy observed at 3 mg/kg [1][2]. This indicates high in vivo potency relative to the tested dose range.

ob/ob Mouse OGTT

Class-level inference

Maximal glucose excursion reduction at 3 mg/kg PO (1–30 mg/kg dose range)

Supports in vivo model-response benchmarking

Standard diabetic rodent model; no published dose-matched comparator

Evidence Dimension	Reduction of glucose excursion in OGTT (ob/ob mouse model)
Target Compound Data	Significant glucose excursion reduction at 1, 3, 10, and 30 mg/kg PO; maximal efficacy at 3 mg/kg
Comparator Or Baseline	Class-level: other GKAs (e.g., MK-0941, LY2608204) also demonstrate OGTT efficacy in rodent models, but direct dose-matched head-to-head OGTT comparisons with AM-2394 are not published
Quantified Difference	AM-2394's maximal OGTT efficacy at 3 mg/kg provides a dose-response benchmark; absence of published dose-matched comparator data limits direct quantitative comparison
Conditions	Male ob/ob mice; oral administration 30 min prior to OGTT; doses of 1, 3, 10, and 30 mg/kg

Why This Matters

The well-characterized 3 mg/kg maximal efficacy dose in a standard diabetic rodent model allows researchers to benchmark new GKA candidates against a known in vivo potency reference point using the same experimental protocol.

• [1] Dransfield, P. J., et al. (2016). Novel Series of Potent Glucokinase Activators Leading to the Discovery of AM-2394. ACS Med. Chem. Lett., 7(7), 714–718. View Source
• [2] AM2394 Product Information — AnjieChem. In vivo OGTT data in ob/ob mice. View Source

AM-2394 Application Scenarios

Solubility Benchmark for GKA Discovery

AM-2394's established poor-to-moderate solubility profile makes it an ideal negative control or benchmark in medicinal chemistry campaigns aimed at improving aqueous solubility of glucokinase activators. Researchers can quantify solubility gains of novel analogues as fold-improvements over the AM-2394 baseline [1].

Cross-Species DMPK Reference Standard

With published pharmacokinetic parameters across mouse, rat, cynomolgus monkey, and dog, AM-2394 serves as a cross-species reference tool for DMPK laboratories validating in vitro–in vivo extrapolation (IVIVE) models or selecting appropriate preclinical species for GKA development programs [1].

In Vivo Efficacy Benchmark for Type 2 Diabetes

The reproducible glucose-lowering effect of AM-2394 at 3 mg/kg in the ob/ob mouse OGTT model provides a standardized positive control for laboratories evaluating novel GKAs or combination therapies in diabetic rodent models [1][2].

Glucose-Dependent GK Assay Calibration Standard

AM-2394's defined EC50 of 60 nM at 5 mM glucose enables its use as a calibration standard in enzyme-coupled GK activity assays, particularly when screening compounds whose potency may vary with glucose concentration [1].

Application

Selection Property

Validation Focus

GKA solubility optimization studies

Low-solubility reference profile

Quantify solubility fold-improvement over baseline

Cross-species DMPK research

Four-species PK dataset

Validate IVIVE models and species selection

Diabetic rodent model glucose-lowering studies

ob/ob mouse OGTT dose-response benchmark

Compare glucose excursion reduction dose-responses

GK enzyme assay calibration

Defined EC50 at physiological glucose level

Screen glucose-concentration-dependent GKA potency

• [1] Dransfield, P. J., et al. (2016). Novel Series of Potent Glucokinase Activators Leading to the Discovery of AM-2394. ACS Med. Chem. Lett., 7(7), 714–718. View Source
• [2] Table 5. Pharmacokinetic Properties of 27 (AM-2394). PMC Supplemental Data. View Source